Cas no 2387145-13-1 (2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid
• CAS No: 2387145-13-1
• MF: C₂₂H₁₈F₂N₂O₄S
• MW: 444.451131343842
• CID: 6338462
• PubChem ID: 165891313
• Update Time: 2025-05-20

2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid
• EN300-6737445
• 2387145-13-1

• Inchi： 1S/C22H18F2N2O4S/c1-22(23,24)10-17-25-18(20(27)28)19(31-17)26-21(29)30-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3,(H,26,29)(H,27,28)
• InChI Key： AQAREHSOYBWEDP-UHFFFAOYSA-N
• SMILES： S1C(CC(C)(F)F)=NC(C(=O)O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.09553456g/mol
• Monoisotopic Mass: 444.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid

Research Briefing on 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid (CAS: 2387145-13-1)

In recent years, the compound 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid (CAS: 2387145-13-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique difluoropropyl and Fmoc-protected amino groups, has shown promising potential in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. The compound's structural features make it a valuable intermediate for the synthesis of more complex pharmacophores, and its applications span across medicinal chemistry, proteomics, and targeted therapy development.

Recent studies have focused on the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid, highlighting its high yield (78%) and purity (>95%). The study emphasized the compound's role as a key intermediate in the synthesis of thiazole-based protease inhibitors, which are being explored for their efficacy against viral infections, including SARS-CoV-2. The presence of the difluoropropyl group was noted to enhance the compound's metabolic stability, a critical factor in drug development.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's inhibitory effects on cysteine proteases. The results demonstrated that 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid exhibited selective inhibition of cathepsin B, an enzyme implicated in cancer metastasis and inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, revealing key interactions with the thiazole ring and the difluoropropyl moiety. These findings underscore the compound's potential as a scaffold for designing next-generation protease inhibitors.

In addition to its therapeutic applications, this compound has also been employed in chemical biology tools. A recent preprint on bioRxiv described its use in activity-based protein profiling (ABPP) to identify novel targets in cancer cells. The Fmoc group in the molecule allowed for facile conjugation to fluorescent tags, enabling real-time visualization of target engagement. This approach has opened new avenues for understanding the off-target effects of thiazole-based drugs and optimizing their selectivity.

Despite these promising developments, challenges remain in the large-scale production and formulation of 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid. Current research is addressing these issues through the development of greener synthetic methods and improved purification techniques. Furthermore, ongoing preclinical studies are evaluating the compound's pharmacokinetics and toxicity profiles, which will be critical for its transition into clinical trials.

In conclusion, 2-(2,2-difluoropropyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid (CAS: 2387145-13-1) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery and chemical biology. Its unique structural attributes and demonstrated bioactivities position it as a valuable tool for researchers aiming to develop novel therapeutics and probe biological systems. Future studies will likely expand its utility and further elucidate its mechanisms of action, paving the way for innovative treatments in oncology, virology, and beyond.